N'-(diphenylacetyl)-2-hydroxybenzohydrazide

• IUPAC Name: N'-(2,2-diphenylacetyl)-2-hydroxybenzohydrazide
• InChI: InChI=1S/C21H18N2O3/c24-18-14-8-7-13-17(18)20(25)22-23-21(26)19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14,19,24H,(H,22,25)(H,23,26)
• InChI Key: WRBYHQFAUBIBTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NNC(=O)C3=CC=CC=C3O
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

N'-(diphenylacetyl)-2-hydroxybenzohydrazide, also known as Diphenylacetyl hydrazide (DPAH), is a synthetic compound that belongs to the class of hydrazides. It has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture.

Mechanism of Action

The mechanism of action of DPAH is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. For example, DPAH has been shown to inhibit the activity of acetylcholinesterase by binding to its active site. This results in an increase in the levels of acetylcholine, which is a neurotransmitter that is involved in various physiological processes.
Biochemical and Physiological Effects:
DPAH has been reported to exhibit various biochemical and physiological effects. For example, it has been shown to have antioxidant activity, which can help to protect cells from oxidative damage. DPAH has also been shown to have anti-inflammatory activity, which can help to reduce inflammation and pain. In addition, DPAH has been shown to have antimicrobial activity, which can help to fight against bacterial and fungal infections.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPAH in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used in various types of experiments. However, one of the limitations of using DPAH is its potential toxicity. It is important to use appropriate safety measures when handling DPAH to minimize the risk of exposure.

Future Directions

There are several future directions related to DPAH that could be explored. For example, further studies could be conducted to investigate its potential applications in agriculture, such as its ability to protect crops from pests and diseases. In addition, more research could be done to understand the mechanism of action of DPAH and to identify its molecular targets. This could help to identify new therapeutic targets for various diseases. Finally, more studies could be conducted to investigate the potential side effects of DPAH and to identify ways to minimize its toxicity.
Conclusion:
In conclusion, DPAH is a synthetic compound that has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and agriculture. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Further research is needed to fully understand the mechanism of action of DPAH and to identify its potential applications in various fields.

Synthesis Methods

DPAH can be synthesized by reacting diphenylacetic acid with hydrazine hydrate in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then further reacted with acetic anhydride to yield DPAH. The overall reaction can be represented as follows:

Scientific Research Applications

DPAH has been extensively studied for its potential applications in medicinal chemistry and biochemistry. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. DPAH has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and tyrosinase, which are involved in various physiological processes.